Cas no 17454-42-1 (cyclohexano-12-crown-4, mixture of cis andtrans)

• Product Name: cyclohexano-12-crown-4, mixture of cis andtrans
• CAS No: 17454-42-1
• MF: C₁₂H₂₂O₄
• MW: 230.300684452057
• CID: 906153
• PubChem ID: 2724841
• Update Time: 2025-04-19

cyclohexano-12-crown-4, mixture of cis andtrans Chemical and Physical Properties

Names and Identifiers

• cyclohexano-12-crown-4, mixture of cis andtrans
• Cyclohexano-12-crown-4
• CYCLOHEXANO-12-CROWN-4,MIXTURE OF CIS AND TRANS,93
• CYCLOHEXANO-12-CROWN-4 (CIS TRANS)
• cyclohexano-12-crown-493%mixtureofcisandtrans
• Cyclohexano-12-crown-4, mixture of cis and trans
• CYCLOHEXANO-12-CROWN-4, MIXTURE OF CIS AND TRANS, 93
• 2,5,8,11-tetraoxabicyclo[10.4.0]hexadecane
• Cyclohexano-12-crown-4,mixture of cis andtrans
• 17454-42-1
• SCHEMBL14156075

• Inchi： 1S/C12H22O4/c1-2-4-12-11(3-1)15-9-7-13-5-6-14-8-10-16-12/h11-12H,1-10H2
• InChI Key： ILCAEFFUYHJPAL-UHFFFAOYSA-N
• SMILES： O1CCOCCOCCOC2CCCCC12

Computed Properties

• Exact Mass: 230.15200
• Monoisotopic Mass: 230.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 36.9

Experimental Properties

• Color/Form: Not available
• Density: 1.0911 (rough estimate)
• Boiling Point: 105-107°C/0.2mmHg
• Refractive Index: 1.4815 (estimate)
• PSA: 36.92000
• LogP: 1.37760
• Solubility: Not available